Cas no 500734-44-1 (Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester
• CAS No: 500734-44-1
• MF: C₁₁H₁₅F₃O₃SSi
• MW: 312.380713701248
• CID: 1545803
• PubChem ID: 12141974
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 5-methyl-2-(trimethylsilyl)phenyl ester
• (5-methyl-2-trimethylsilylphenyl) trifluoromethanesulfonate
• DTXSID30478435
• PSZVUIHVTGEIPI-UHFFFAOYSA-N
• 500734-44-1

• Inchi： 1S/C11H15F3O3SSi/c1-8-5-6-10(19(2,3)4)9(7-8)17-18(15,16)11(12,13)14/h5-7H,1-4H3
• InChI Key： PSZVUIHVTGEIPI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C)C=CC=1[Si](C)(C)C

Computed Properties

• Exact Mass: 312.04635
• Monoisotopic Mass: 312.04632653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37